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Compound of Interest

Compound Name: NSC47924

Cat. No.: B1680223

For researchers and laboratory professionals, the proper handling and disposal of chemical
compounds are paramount to ensuring a safe and compliant operational environment. While
specific disposal instructions for NSC47924 are not readily available in public documentation, a
comprehensive approach based on established general chemical waste management
principles is essential. This guide provides a procedural framework for the safe disposal of
NSC47924, ensuring that laboratory practices align with safety and environmental standards.

Properties of NSC47924

Understanding the fundamental properties of a compound is the first step in its safe
management. The following table summarizes the key quantitative data for NSC47924.[1][2][3]
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Property Data Citations
Molecular Formula C1sH17NO2 [1112][3]
Molecular Weight 279.33 g/mol [11[2][3]
Appearance Solid powder [1]

Dry, dark, and at O - 4°C (days
Storage (Short-term) [1]

to weeks)
Storage (Long-term) -20°C (months to years) [11[31[4]

Soluble in DMSO (up to 30
Solubility mg/ml) and Ethanol (up to 10 [2]
mg/ml)

Shipped under ambient
Shipping Condition temperature as a non- [1]

hazardous chemical.

Core Principles of Chemical Waste Disposal

The disposal of any laboratory chemical, including NSC47924, should adhere to the following
fundamental principles derived from general safety guidelines. Always consult your institution's
Environmental Health and Safety (EHS) office for specific local requirements.[5][6]

e Segregation: Never mix incompatible wastes. Chemical wastes should be segregated based
on their hazard class. For instance, solvents should be collected separately from aqueous
wastes, and halogenated solvents should be kept separate from non-halogenated ones.[5]

o Containment: Waste must be stored in durable, compatible containers. For example, strong
acids should not be stored in metal containers, and hydrofluoric acid must not be kept in
glass. Containers must be kept closed except when adding waste.[5][6]

o Labeling: All waste containers must be clearly labeled with their contents, including the full
chemical names and approximate concentrations. Original labels on repurposed bottles
should be completely defaced.[5]
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» Location: Store waste in a designated, secure area within the laboratory where it was
generated, away from public access. Do not store waste containers in hallways.[7]

Step-by-Step Disposal Protocol for NSC47924

The following protocol outlines the procedural steps for managing different forms of NSC47924
waste.

Experimental Protocol: Segregation and Collection of
NSC47924 Waste

This protocol details the methodology for preparing NSC47924 waste for disposal.
 |dentify Waste Stream: Determine the type of NSC47924 waste:

o Unused Solid: Expired or unwanted pure NSC47924 powder.

o Liquid Waste: Solutions of NSC47924 in solvents like DMSO or ethanol.

o Contaminated Solids: Items such as gloves, pipette tips, absorbent pads, or empty vials
with residual contamination.

o Select Appropriate Waste Container:

o For Unused Solid NSC47924, the original container is preferred. If not available, use a
clearly labeled, sealable container compatible with solid chemical waste.

o For Liquid Waste, use a dedicated, labeled hazardous waste container for non-
halogenated solvents. Ensure the container material is compatible with the solvent used
(e.g., DMSO, ethanol).

o For Contaminated Solids, use a designated solid chemical waste container or a securely
lined pail.[6]

o Label the Waste Container:

o As soon as the first drop of waste is added, affix a hazardous waste tag provided by your
institution.[7]
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o Clearly write the full chemical name "NSC47924" and the solvent (e.g., "in DMSO"). Do
not use abbreviations.[5]

o List all constituents and their approximate percentages.

e Waste Accumulation:
o Keep the waste container securely closed at all times, except when adding waste.[6]
o Store the container in a designated satellite accumulation area within the lab.

o Do not mix NSC47924 waste with other incompatible waste streams like acids, bases, or
oxidizers.[5]

o Disposal of Empty Containers:
o Empty NSC47924 containers must be triple-rinsed with a suitable solvent.[6][8]

o The first rinseate must be collected and disposed of as hazardous chemical waste.[6] For
highly toxic compounds, the first three rinses must be collected.[6]

o After rinsing and air-drying, obliterate or remove the original label. The clean, defaced
container can then be disposed of in the appropriate glass or plastic recycling bin.[6][8]

e Arrange for Pickup:

o Once the container is full or is no longer being used, schedule a pickup with your
institution's EHS department.[9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
NSC47924 waste streams.
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Caption: Decision workflow for segregating and disposing of NSC47924 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Disposal of NSC47924: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680223#nsc47924-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.medchemexpress.com/nsc47924.html
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-Chemical-Waste-508Ready.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/product/b1680223#nsc47924-proper-disposal-procedures
https://www.benchchem.com/product/b1680223#nsc47924-proper-disposal-procedures
https://www.benchchem.com/product/b1680223#nsc47924-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680223?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

